Cas no 96332-16-0 (Butanoic acid,4-(butylnitroamino)-)

96332-16-0 structure
Product name:Butanoic acid,4-(butylnitroamino)-
Butanoic acid,4-(butylnitroamino)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid,4-(butylnitroamino)-
- 4-[butyl(nitro)amino]butanoic acid
- DTXSID40242205
- Butanoic acid, 4-(butylnitroamino)-
- 96332-16-0
-
- Inchi: InChI=1S/C8H16N2O4/c1-2-3-6-9(10(13)14)7-4-5-8(11)12/h2-7H2,1H3,(H,11,12)
- InChI Key: IXKPHINKYFQCIX-UHFFFAOYSA-N
- SMILES: CCCCN(CCCC(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 204.111
- Monoisotopic Mass: 204.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 86.4Ų
Experimental Properties
- Density: 1.165
- Boiling Point: 409.9°C at 760 mmHg
- Flash Point: 201.7°C
- Refractive Index: 1.487
Butanoic acid,4-(butylnitroamino)- Related Literature
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Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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4. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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